Dtnpme Dtnpme
Brand Name: Vulcanchem
CAS No.: 131384-76-4
VCID: VC21161709
InChI: InChI=1S/C28H26N2O5S2/c1-19(37-26-17-23(30(31)32)18-29-27(26)36)35-28(20-7-5-4-6-8-20,21-9-13-24(33-2)14-10-21)22-11-15-25(34-3)16-12-22/h4-19H,1-3H3,(H,29,36)
SMILES: CC(OC(C1=CC=CC=C1)(C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC)SC4=CC(=CNC4=S)[N+](=O)[O-]
Molecular Formula: C28H26N2O5S2
Molecular Weight: 534.6 g/mol

Dtnpme

CAS No.: 131384-76-4

Cat. No.: VC21161709

Molecular Formula: C28H26N2O5S2

Molecular Weight: 534.6 g/mol

* For research use only. Not for human or veterinary use.

Dtnpme - 131384-76-4

Specification

CAS No. 131384-76-4
Molecular Formula C28H26N2O5S2
Molecular Weight 534.6 g/mol
IUPAC Name 3-[1-[bis(4-methoxyphenyl)-phenylmethoxy]ethylsulfanyl]-5-nitro-1H-pyridine-2-thione
Standard InChI InChI=1S/C28H26N2O5S2/c1-19(37-26-17-23(30(31)32)18-29-27(26)36)35-28(20-7-5-4-6-8-20,21-9-13-24(33-2)14-10-21)22-11-15-25(34-3)16-12-22/h4-19H,1-3H3,(H,29,36)
Standard InChI Key UBDZOZXZWHUJBW-UHFFFAOYSA-N
Isomeric SMILES CC(OC(C1=CC=CC=C1)(C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC)SC4=C(N=CC(=C4)[N+](=O)[O-])S
SMILES CC(OC(C1=CC=CC=C1)(C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC)SC4=CC(=CNC4=S)[N+](=O)[O-]
Canonical SMILES CC(OC(C1=CC=CC=C1)(C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC)SC4=CC(=CNC4=S)[N+](=O)[O-]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator